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Compound of Interest

Compound Name: Ent-manool

Cat. No.: B1253726 Get Quote

Executive Summary
Ent-manool (CAS: 1438-66-0) and its enantiomer Manool (CAS: 596-85-0) are labdane

diterpenes. While not classified as acutely toxic (P-listed) under RCRA, they pose significant

chronic aquatic toxicity risks and are skin/eye irritants.

The Golden Rule:Never discharge Ent-manool into sink drains or municipal sewage systems.

Its lipophilic nature ensures bioaccumulation in aquatic ecosystems. The only compliant

disposal method is high-temperature incineration via a licensed chemical waste contractor.

Chemical Safety Profile & Risk Assessment
Before handling waste, verify the material state.[1] Ent-manool is typically a white solid or

viscous oil depending on purity and ambient temperature.
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Parameter Data Operational Implication

CAS Numbers
1438-66-0 (ent); 596-85-0

(Manool)

Use these codes for waste

labeling.

GHS Classification

H315 (Skin Irrit. 2)H319 (Eye

Irrit. 2)H410 (Aquatic Chronic

1)

Standard PPE (Nitrile gloves,

safety glasses) is mandatory.

Flash Point ~118°C (Closed Cup)

Combustible but not highly

flammable. Classify as

"Organic Waste."

Solubility
Insoluble in water; Soluble in

EtOH, DMSO, Acetone

Do not use water for spill

cleanup; use organic solvents.

Reactivity
Stable; Incompatible with

strong oxidizing agents

Segregate from nitric acid or

perchlorates in waste storage.

Scientist-to-Scientist Note: The primary disposal hazard here is ecotoxicity. Diterpenes are

highly lipophilic (LogP > 4). If poured down the drain, they do not degrade in standard water

treatment facilities; instead, they adsorb to sludge or pass through to waterways, disrupting

aquatic life. Incineration is the only mechanism that effectively breaks the labdane carbon

skeleton.

Disposal Decision Tree & Workflow
The following logic gate ensures you select the correct waste stream based on the physical

state of the Ent-manool.
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START: Identify Ent-Manool Waste

What is the physical state?

Pure Solid / Viscous Oil
(Expired or Excess)

Dissolved in Solvent
(Reaction Mixture/Mother Liquor) Spill / Contamination

Dissolve in minimal Acetone or Ethanol

Preferred

Transfer to Solid Waste Container
(If unable to dissolve)

Alternative

Does solvent contain Halogens?
(DCM, Chloroform?)

Absorb with Vermiculite/Sand.
Do NOT use water.

Non-Halogenated Organic Waste
(Preferred Stream) Solid Hazardous Waste Drum

No

Halogenated Organic Waste
(Segregated Stream)

Yes

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Ent-manool waste streams to ensure regulatory

compliance and safety.

Detailed Operational Protocols
Protocol A: Disposal of Pure Substance (Solid/Oil)
Applicability: Expired reagents, synthesis products, or excess stock.[2]

Solubilization (Preferred):
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Dissolve the Ent-manool in a minimal amount of compatible non-halogenated solvent

(e.g., Acetone, Ethanol, or Methanol).

Why? Liquid injection incineration is more efficient and cheaper than solid pack

incineration.

Transfer the solution to the Non-Halogenated Organic Waste container.

Solid Disposal (Alternative):

If the material cannot be dissolved, place the vial directly into a Solid Hazardous Waste

drum.

Ensure the drum is lined with a polyethylene liner (6-mil thickness minimum).

Protocol B: Disposal of Reaction Mixtures
Applicability: Mother liquors, HPLC waste, or extraction layers.

Check Solvent Compatibility:

Scenario 1 (Non-Halogenated): If dissolved in MeOH, EtOH, DMSO, or Acetone, pour into

the Non-Halogenated waste carboy.

Scenario 2 (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform, pour into

the Halogenated waste carboy.

Labeling:

Label the container clearly.[3] Even if Ent-manool is a minor component (<1%), listing it

prevents "unknown chemical" charges from disposal vendors.

Example Label: "Waste Methanol (99%), Ent-manool (<1%) - Flammable, Irritant."

Protocol C: Spill Management
Applicability: Benchtop spills or broken vials.
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Evacuate & Ventilate: If the spill is large (>100mL), evacuate the immediate area. For small

spills, ensure fume hood ventilation is active.

PPE: Wear nitrile gloves (double-glove recommended), lab coat, and safety goggles.

Containment:

Do NOT use water. Water will spread the lipophilic oil rather than cleaning it.

Use an inert absorbent: Vermiculite, dry sand, or chemical spill pads.

Cleanup:

Scoop the contaminated absorbent into a sealable plastic bag or wide-mouth jar.

Wipe the surface with an acetone-soaked paper towel to remove oily residue.

Place all cleanup materials into the Solid Hazardous Waste bin.

Regulatory & Compliance Verification
To ensure your lab remains compliant with EPA (US) or REACH (EU) standards, verify the

following:

Waste Codes:

If the waste solvent is ignitable (Flash point <60°C, e.g., Ethanol solution), assign EPA

Code D001.

If no ignitable solvent is present, classify as "Non-regulated chemical waste" pending

incineration.

Storage: Store waste containers in a cool, well-ventilated area away from heat sources. Ent-
manool is combustible; accumulation of vapors in a hot satellite accumulation area (SAA)

creates a fire risk.

Glassware: Triple-rinse empty Ent-manool vials with acetone. Collect the rinsate as organic

waste. The air-dried vial can then be discarded in the glass trash (defaced label).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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